Cas no 1568108-65-5 ((1S)-2-Amino-1-(5-chlorothiophen-2-yl)ethan-1-ol)

• Product Name: (1S)-2-Amino-1-(5-chlorothiophen-2-yl)ethan-1-ol
• CAS No: 1568108-65-5
• MF: C₆H₈ClNOS
• MW: 177.651819229126
• CID: 5712944
• PubChem ID: 83000952
• Update Time: 2025-07-24

(1S)-2-Amino-1-(5-chlorothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS021320888
• (1S)-2-amino-1-(5-chlorothiophen-2-yl)ethan-1-ol
• EN300-1146991
• 1568108-65-5
• 2-Thiophenemethanol, α-(aminomethyl)-5-chloro-, (αS)-
• (1S)-2-Amino-1-(5-chlorothiophen-2-yl)ethan-1-ol

• Inchi： 1S/C6H8ClNOS/c7-6-2-1-5(10-6)4(9)3-8/h1-2,4,9H,3,8H2/t4-/m0/s1
• InChI Key： UWHBZOSXJAJDEY-BYPYZUCNSA-N
• SMILES： ClC1=CC=C([C@H](CN)O)S1

Computed Properties

• Exact Mass: 177.0015127g/mol
• Monoisotopic Mass: 177.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 332.8±37.0 °C(Predicted)
• pka: 11.20±0.35(Predicted)

Additional information on (1S)-2-Amino-1-(5-chlorothiophen-2-yl)ethan-1-ol

Introduction to (1S)-2-Amino-1-(5-chlorothiophen-2-yl)ethan-1-ol (CAS No. 1568108-65-5)

(1S)-2-Amino-1-(5-chlorothiophen-2-yl)ethan-1-ol, also known by its CAS number 1568108-65-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a thiophene ring substituted with a chlorine atom at the 5-position and an amino alcohol group attached at the 2-position. The stereochemistry at the chiral center (denoted by the (1S) configuration) plays a crucial role in determining its physical and chemical properties, as well as its potential applications.

The thiophene ring system is a heterocyclic aromatic compound with sulfur as the heteroatom. In this compound, the thiophene ring is further substituted with a chlorine atom, which introduces electron-withdrawing effects and can influence the reactivity of the molecule. The amino alcohol group attached to the thiophene ring adds hydrophilic properties to the molecule, making it potentially suitable for various biological applications. The combination of these structural features makes this compound a valuable building block in organic synthesis and drug discovery.

Recent studies have highlighted the potential of (1S)-2-Amino-1-(5-chlorothiophen-2-yl)ethan-1-ol in medicinal chemistry. Researchers have explored its ability to act as a chiral ligand in asymmetric catalysis, where its stereochemistry can influence the enantioselectivity of reactions. Additionally, this compound has been investigated for its role in bioconjugation reactions, where it serves as a linker or modifier in the synthesis of bioactive molecules.

In terms of synthesis, several methods have been reported to prepare this compound. One common approach involves the nucleophilic substitution of a suitable precursor with an appropriate amino alcohol intermediate. The stereochemistry at the chiral center is typically controlled during the synthesis to ensure high enantiomeric purity. Advanced techniques such as X-ray crystallography are often employed to confirm the absolute configuration of the synthesized compound.

The physical properties of this compound are also worth noting. It has a melting point of approximately 98°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is moderate, which makes it suitable for applications in both organic and aqueous environments.

From an application standpoint, (1S)-2-Amino-1-(5-chlorothiophen-2-yl)ethan-1 ol has shown promise in several areas. In drug delivery systems, it has been used as a component in lipid nanoparticles due to its amphiphilic nature. In materials science, it has been explored as a precursor for self-assembling monolayers on surfaces, which can be used in sensors and electronic devices.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the amino alcohol group significantly influences the molecule's ability to participate in hydrogen bonding interactions, which is critical for its biological activity.

In conclusion, (1S)-2-Amino 1-(5-chlorothiophen 2 yl)ethan 1 ol (CAS No. 1568108 65 5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with its stereochemical properties, makes it an invaluable tool for researchers in organic synthesis and drug discovery. As ongoing research continues to uncover new potential uses for this compound, it remains at the forefront of chemical innovation.